Cas no 800395-57-7 (Benzenebutanoic acid,4-cyano-3-methyl-)

Benzenebutanoic acid,4-cyano-3-methyl- structure
800395-57-7 structure
Product Name:Benzenebutanoic acid,4-cyano-3-methyl-
CAS No:800395-57-7
MF:C12H13NO2
MW:203.237123250961
CID:712746
PubChem ID:12130144
Update Time:2025-04-19

Benzenebutanoic acid,4-cyano-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanoic acid,4-cyano-3-methyl-
    • Benzenebutanoic acid, 4-cyano-3-methyl- (9CI)
    • 4-(4-Cyano-3-methylphenyl)butanoic acid
    • 800395-57-7
    • Inchi: 1S/C12H13NO2/c1-9-7-10(3-2-4-12(14)15)5-6-11(9)8-13/h5-7H,2-4H2,1H3,(H,14,15)
    • InChI Key: VGNTVHYFHNGNSR-UHFFFAOYSA-N
    • SMILES: OC(CCCC1C=CC(C#N)=C(C)C=1)=O

Computed Properties

  • Exact Mass: 203.094628657g/mol
  • Monoisotopic Mass: 203.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 61.1Ų
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